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Compound of Interest

Compound Name: Isomucronulatol 7-O-glucoside

Cat. No.: B12326594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the solubility of

Isomucronulatol 7-O-glucoside in various solvents, detailed protocols for solubility

determination, and insights into its biological activity. This information is intended to support

researchers in designing and conducting experiments, developing formulations, and exploring

the therapeutic potential of this natural compound.

Compound Information
Compound Name: Isomucronulatol 7-O-glucoside

CAS Number: 136087-29-1[1]

Molecular Formula: C₂₃H₂₈O₁₀[1]

Molecular Weight: 464.46 g/mol [1]

Description: Isomucronulatol 7-O-glucoside is a flavonoid isolated from the roots of

Astragalus membranaceus. It has demonstrated potential anti-inflammatory effects.[1][2][3]

Solubility Data
Isomucronulatol 7-O-glucoside exhibits varying solubility in common laboratory solvents. The

following table summarizes the available quantitative and qualitative solubility data.
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Solvent Solubility
Concentration
(Molarity)

Method Notes

Dimethyl

Sulfoxide

(DMSO)

100 mg/mL[2] 215.30 mM[2] Experimental

Ultrasonic

treatment is

recommended to

aid dissolution.[2]

[4] Hygroscopic

DMSO can

significantly

impact solubility;

using a newly

opened bottle is

advised.[2]

Dimethyl

Sulfoxide

(DMSO)

45 mg/mL[4] 96.89 mM[4] Experimental

Sonication is

recommended.

[4]

Methanol Soluble Not Reported Qualitative [5][6]

Ethanol Soluble Not Reported Qualitative [5][6]

Pyridine Soluble Not Reported Qualitative [5][6]

Water
No Data

Available

No Data

Available
- [7]

Experimental Protocols
Protocol for Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of Isomucronulatol 7-O-glucoside in

DMSO for use in various in vitro and in vivo studies.

Materials:

Isomucronulatol 7-O-glucoside (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Vortex mixer

Ultrasonic bath

Sterile microcentrifuge tubes or vials

Procedure:

Weigh the desired amount of Isomucronulatol 7-O-glucoside powder in a sterile

microcentrifuge tube.

Add the calculated volume of DMSO to achieve the target concentration (e.g., for a 100

mg/mL stock solution, add 1 mL of DMSO to 100 mg of the compound).

Vortex the mixture thoroughly for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic bath and sonicate until

the solution is clear. Gentle heating may also be applied if necessary.[2]

Once dissolved, the stock solution can be stored at -20°C for up to one month or at -80°C for

up to six months. It is recommended to protect the solution from light.[2]

Protocol for In Vivo Formulation
For animal studies, Isomucronulatol 7-O-glucoside can be formulated using a co-solvent

approach to maintain its solubility in an aqueous vehicle.

Example Formulation (as per manufacturer's recommendation):

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Procedure:
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Prepare a concentrated stock solution of Isomucronulatol 7-O-glucoside in DMSO (e.g.,

25 mg/mL).

In a sterile tube, add the required volume of the DMSO stock solution.

Add PEG300 to the DMSO solution and mix thoroughly until a clear solution is obtained.

Add Tween-80 and mix again until the solution is homogeneous.

Finally, add saline to the mixture and mix to reach the final desired volume. This should

result in a clear solution.[2]

Protocol for Determining Thermodynamic Solubility
(Shake-Flask Method)
This protocol outlines the widely accepted shake-flask method for determining the

thermodynamic solubility of a compound.[8][9]

Materials:

Isomucronulatol 7-O-glucoside

Selected solvents (e.g., DMSO, ethanol, water)

Glass vials with screw caps

Orbital shaker or magnetic stirrer

Centrifuge

High-Performance Liquid Chromatography (HPLC) or other suitable analytical instrument

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solution:
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Add an excess amount of Isomucronulatol 7-O-glucoside to a glass vial containing a

known volume of the test solvent. The presence of undissolved solid is crucial.[8]

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials on an orbital shaker or use a magnetic stir bar to agitate the mixture.

Incubate at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-

48 hours) to ensure equilibrium is reached.

Phase Separation:

After incubation, allow the vials to stand to let the excess solid settle.

Centrifuge the vials at a high speed to pellet the remaining solid.

Sample Analysis:

Carefully collect an aliquot of the supernatant, ensuring no solid particles are transferred.

Dilute the supernatant with a suitable solvent to a concentration within the linear range of

the analytical method.

Analyze the diluted sample using a validated analytical method, such as HPLC, to

determine the concentration of the dissolved compound.

Calculation:

Calculate the original concentration in the saturated solution by accounting for the dilution

factor.

Express the solubility in units such as mg/mL or Molarity.
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Workflow for Solubility Determination (Shake-Flask Method)

Add excess Isomucronulatol 7-O-glucoside to solvent

Equilibrate on shaker (24-48h)

Centrifuge to pellet undissolved solid

Collect and dilute supernatant

Analyze concentration by HPLC

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for the shake-flask solubility determination method.

Signaling Pathway
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Anti-inflammatory Signaling Pathway of Isomucronulatol 7-O-glucoside

Inflammatory Stimulus

Compound Intervention

Cellular Response in Chondrocytes

IL-1β

IL-1 Receptor

Isomucronulatol_7_O_glucoside

Expression of Pro-inflammatory Mediators

Inhibits

NF-κB Pathway Activation

MMP13 COX-2 TNF-α IL-1β

Click to download full resolution via product page

Caption: Inhibition of IL-1β-induced pro-inflammatory mediators by Isomucronulatol 7-O-
glucoside.

Biological Activity and Applications
Isomucronulatol 7-O-glucoside has been shown to possess anti-inflammatory properties. In

studies using IL-1β-stimulated chondrosarcoma cells, a model for osteoarthritis research, it was
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found to reduce the expression of several key molecules involved in inflammation and cartilage

degradation, including:

Matrix metalloproteinase 13 (MMP13)

Cyclooxygenase-2 (COX-2)

Tumor necrosis factor-alpha (TNF-α)

Interleukin-1beta (IL-1β)[3][7]

Additionally, it has been reported to exhibit weak inhibitory effects on the production of IL-12

p40 stimulated by lipopolysaccharide (LPS) in vitro.[1][2] These findings suggest that

Isomucronulatol 7-O-glucoside may have therapeutic potential in inflammatory conditions

such as osteoarthritis.

Safety and Handling
For detailed safety and handling information, please refer to the Safety Data Sheet (SDS)

provided by the supplier. General precautions include wearing appropriate personal protective

equipment (PPE) such as gloves, lab coat, and safety glasses when handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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